Cas no 76240-19-2 (Ethyl 4-ethoxy-2-oxobut-3-enoate)

• Product Name: Ethyl 4-ethoxy-2-oxobut-3-enoate
• CAS No: 76240-19-2
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 844134
• PubChem ID: 6421788
• Update Time: 2025-04-19

Ethyl 4-ethoxy-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethoxy-2-oxobut-3-enoate
• 3-Butenoic acid, 4-ethoxy-2-oxo-, ethyl ester
• ethyl (E)-4-ethoxy-2-oxobut-3-enoate
• SCHEMBL983246
• DS-5613
• CS-0224521
• A865522
• EN300-1198115
• Ethyl 4-(ethyloxy)-2-oxobut-3-enoate
• MFCD11045806
• 76240-19-2
• AKOS010302396
• (E)-ethyl4-ethoxy-2-oxobut-3-enoate
• (E)-ethyl 4-ethoxy-2-oxobut-3-enoate
• ETHYL (3E)-4-ETHOXY-2-OXOBUT-3-ENOATE
• EN300-52444
• BDA24019
• 65260-58-4
• (E)-4-Ethoxy-2-oxo-but-3-enoic acid ethyl ester
• CHEBI:229397

• MDL： E194949
• Inchi： 1S/C8H12O4/c1-3-11-6-5-7(9)8(10)12-4-2/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： XPBYGYFJOZXYOE-AATRIKPKSA-N
• SMILES： O(C(C(/C=C/OCC)=O)=O)CC

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6